1-[(1,3-Thiazol-5-yl)methyl]piperazine
Overview
Description
“1-[(1,3-Thiazol-5-yl)methyl]piperazine” is an organic compound that is part of a comprehensive catalog of life science products . It is used as an intermediate to prepare nonracemic γ-bicyclic heteroarylpiperazine- and heteroarylpiperidine-substituted prolinylthiazolidines as selective and orally active dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the available resources. It is known to be a powder at room temperature .Scientific Research Applications
Anticancer Activity
A series of polyfunctional substituted 1,3-thiazoles, including compounds with a piperazine substituent, demonstrated significant anticancer activity across various cancer cell lines as part of the NCI-60 Human Tumor Cell Lines Screen. Compounds with a piperazine substituent at C2 of the 1,3-thiazole cycle showed notable effectiveness, highlighting their potential in cancer research and treatment strategies Kostyantyn Turov, 2020.
Anti-inflammatory Activity
Novel compounds incorporating a piperazine unit demonstrated significant in-vitro and in-vivo anti-inflammatory activity. These compounds were evaluated using the HRBC membrane stabilization method and the carrageenin-induced rat paw oedema model, indicating their potential as anti-inflammatory agents Aejaz Ahmed, K. Molvi, G. J. Khan, 2017.
Antibacterial and Biofilm Inhibition
Piperazine-linked bis(pyrazole-benzofuran) hybrids have been synthesized and assessed for their antibacterial and biofilm inhibition activities. Compounds showed potent efficacy against E. coli, S. aureus, and S. mutans strains, including inhibitory activity against MRSA and VRE strains. This suggests their application in combating bacterial infections and biofilm-associated diseases Ahmed E. M. Mekky, S. Sanad, 2020.
Antimicrobial Activity
Several studies have synthesized and evaluated piperazine derivatives for their antimicrobial activity against a variety of bacterial and fungal pathogens. These compounds exhibited a range of activities, with some showing moderate to good efficacy, suggesting their potential use as antimicrobial agents P. Mhaske, S. H. Shelke, H. Raundal, Rahul P. Jadhav, 2014.
Leishmanicidal Activity
A series of piperazinyl-thiadiazole derivatives were synthesized and evaluated for their leishmanicidal activity against Leishmania major promastigotes. These compounds displayed strong activity, outperforming the reference drug pentostam, with the piperazine analog being the most active compound. This research highlights the potential of piperazine derivatives in the development of new treatments for leishmaniasis A. Foroumadi, S. Emami, S. Pournourmohammadi, A. Kharazmi, A. Shafiee, 2005.
Safety and Hazards
Future Directions
Thiazoles, the group of azole heterocycles to which “1-[(1,3-Thiazol-5-yl)methyl]piperazine” belongs, have gained considerable attention because of their broad applications in different fields . They have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Thus, the future directions for “this compound” and similar compounds could involve further exploration of these activities and potential applications in drug design and discovery .
Mechanism of Action
Target of Action
The primary targets of 1-[(1,3-Thiazol-5-yl)methyl]piperazine are currently unknown . This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Mode of Action
It is known that many piperazine derivatives interact with various receptors in the body, which could potentially lead to a variety of physiological effects .
Pharmacokinetics
The compound’s bioavailability, half-life, and clearance rate are currently unknown .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . Specific details about how these factors affect this compound are currently unknown .
Properties
IUPAC Name |
5-(piperazin-1-ylmethyl)-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3S/c1-3-11(4-2-9-1)6-8-5-10-7-12-8/h5,7,9H,1-4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLFBTDYWKRJXSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CN=CS2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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